Cas no 4382-43-8 (2,7,8-Trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-o ctamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl]-6-chromanol)

• Product Name: 2,7,8-Trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-o ctamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl]-6-chromanol
• CAS No: 4382-43-8
• MF: C₅₃H₈₂O₂
• MW: 751.216996669769
• CID: 929201
• PubChem ID: 6438333
• Update Time: 2025-04-19

2,7,8-Trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-o ctamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl]-6-chromanol Chemical and Physical Properties

Names and Identifiers

• 2,7,8-Trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-o ctamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl]-6-chromanol
• 2,7,8-Trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-o ctamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl]-
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,7,8-trimethyl-2-(4,8,12,16,20,24,28,32-octamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl)-
• (2R)-2,7,8-trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-octamethyltritriaconta-3,7,11,15,19,23,27,31-octaenyl]-3,4-dihydrochromen-6-ol
• Plastochromanol-8
• PTMZTTPJFDLIOR-HCCCIJMNSA-N
• DTXSID401019983
• LMPR02020068
• 6-Chromanol, 2,7,8-trimethyl-2-(4,8,12,16,20,24,28,32-octamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl)-
• NS00124503
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,7,8-trimethyl-2-(4,8,12,16,20,24,28,32-octamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl)-, [r-(all-E)]-
• Q15632864
• 4382-43-8
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,7,8-trimethyl-2-(4,8,12,16,20,24,28,32-octamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl)-, (R-(all-E))-
• (R)-2,7,8-Trimethyl-2-((3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-octamethyltritriaconta-3,7,11,15,19,23,27,31-octaen-1-yl)chroman-6-ol
• 2,7,8-Trimethyl-2-[(3E,7E,11E,15E,19E,23E,27E)-4,8,12,16,20,24,28,32-octamethyl-3,7,11,15,19,23,27,31-tritriacontaoctaenyl]-6-chromanol #
• plastochromanol 8

• Inchi： 1S/C53H82O2/c1-40(2)21-13-22-41(3)23-14-24-42(4)25-15-26-43(5)27-16-28-44(6)29-17-30-45(7)31-18-32-46(8)33-19-34-47(9)35-20-37-53(12)38-36-50-39-51(54)48(10)49(11)52(50)55-53/h21,23,25,27,29,31,33,35,39,54H,13-20,22,24,26,28,30,32,34,36-38H2,1-12H3/b41-23+,42-25+,43-27+,44-29+,45-31+,46-33+,47-35+/t53-/m1/s1
• InChI Key： PTMZTTPJFDLIOR-HCCCIJMNSA-N
• SMILES： O1C2C(C)=C(C)C(=CC=2CC[C@@]1(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 750.63186
• Monoisotopic Mass: 750.63148185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 55
• Rotatable Bond Count: 24
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocotrienols